Cas no 880386-25-4 (3-Bromo-4-fluoro-L-phenylalanine)

• Product Name: 3-Bromo-4-fluoro-L-phenylalanine
• CAS No: 880386-25-4
• MF: C₉H₉BrFNO₂
• MW: 262.075665235519
• CID: 5690381
• PubChem ID: 28178037
• Update Time: 2025-10-29

3-Bromo-4-fluoro-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-fluoro-L-phenylalanine
• (2S)-2-amino-3-(3-bromo-4-fluorophenyl)propanoic acid
• L-Phenylalanine, 3-bromo-4-fluoro-
• (s)-2-amino-3-(3-bromo-4-fluorophenyl)propanoic
• F80415
• 880386-25-4
• AKOS012010395
• SCHEMBL5181218

• Inchi： 1S/C9H9BrFNO2/c10-6-3-5(1-2-7(6)11)4-8(12)9(13)14/h1-3,8H,4,12H2,(H,13,14)/t8-/m0/s1
• InChI Key： FZVFOEFLGCXXCP-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=C(F)C(Br)=C1)N

Computed Properties

• Exact Mass: 260.98007g/mol
• Monoisotopic Mass: 260.98007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.660±0.06 g/cm3(Predicted)
• Melting Point: 197-200 °C
• Boiling Point: 369.3±42.0 °C(Predicted)
• pka: 2.16±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Bromo-4-fluoro-L-phenylalanine

Professional Introduction to 3-Bromo-4-fluoro-L-phenylalanine (CAS No. 880386-25-4)

3-Bromo-4-fluoro-L-phenylalanine (CAS No. 880386-25-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, plays a crucial role in the synthesis of various biologically active molecules. The presence of both bromine and fluorine substituents in its molecular framework imparts distinct reactivity, making it a valuable intermediate in the creation of complex pharmaceutical agents.

The significance of this compound lies in its versatility as a building block for more intricate molecules. In recent years, advancements in medicinal chemistry have highlighted the importance of fluorinated amino acids in drug design. The fluorine atom, in particular, is known for its ability to modulate metabolic stability, binding affinity, and overall pharmacokinetic properties of drug candidates. Consequently, compounds like 3-Bromo-4-fluoro-L-phenylalanine are increasingly being explored for their potential in developing novel therapeutic agents.

Recent studies have demonstrated the utility of 3-Bromo-4-fluoro-L-phenylalanine in the synthesis of protease inhibitors, which are critical in treating a wide range of diseases, including HIV and cancer. The bromine substituent enhances the reactivity of the molecule, allowing for facile functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex heterocyclic structures that are often found in biologically active compounds.

In addition to its role in protease inhibition, 3-Bromo-4-fluoro-L-phenylalanine has been investigated for its potential applications in the development of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is associated with numerous diseases. By incorporating this compound into drug candidates, researchers aim to develop more effective and selective kinase inhibitors that can modulate these pathways with high precision.

The incorporation of fluorine into amino acids has also been linked to improved oral bioavailability and resistance to metabolic degradation. This property is particularly valuable in the design of small-molecule drugs that need to withstand the harsh conditions of the gastrointestinal tract and metabolic enzymes. The unique combination of bromine and fluorine in 3-Bromo-4-fluoro-L-phenylalanine makes it an attractive candidate for further exploration in this context.

From a synthetic chemistry perspective, 3-Bromo-4-fluoro-L-phenylalanine offers a versatile platform for exploring new synthetic strategies. The presence of both bromine and fluorine allows for multiple points of modification, enabling chemists to tailor the molecule's properties for specific applications. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups, expanding the molecular diversity accessible through this intermediate.

The growing interest in fluorinated amino acids has also spurred innovation in green chemistry approaches. Researchers are increasingly focusing on developing sustainable synthetic routes that minimize waste and reduce environmental impact. The use of 3-Bromo-4-fluoro-L-phenylalanine as a starting material aligns with these goals, as it can be synthesized through efficient and scalable processes that incorporate principles of atom economy and minimal byproduct formation.

In conclusion, 3-Bromo-4-fluoro-L-phenylalanine (CAS No. 880386-25-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules with enhanced pharmacological properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutic agents.